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Compound of Interest

Compound Name: Sodium propionate-2,3-13C2

CAS No.: 201996-20-5

Cat. No.: B1628493

Get Quote

An In-depth Examination of a Key Isotopic Tracer for Metabolic Research and Drug

Development

Introduction
Sodium propionate-2,3-13C2 is a stable isotope-labeled compound crucial for tracing

metabolic pathways and understanding cellular physiology. This guide provides a

comprehensive overview of its chemical properties, synthesis, and applications, with a focus on

its utility in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy for

researchers, scientists, and drug development professionals.

Core Chemical Identifiers and Properties
A clear understanding of the fundamental properties of Sodium propionate-2,3-13C2 is

essential for its effective application in research.
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Property Value Source

CAS Number 201996-20-5 [1][2]

Molecular Formula ¹³CH₃¹³CH₂CO₂Na

Molecular Weight 98.05 g/mol [1]

Appearance
White or colorless hygroscopic

crystals
[3]

Melting Point 285-286 °C [1][2]

Solubility
Freely soluble in water, soluble

in ethanol
[3]

Isotopic Purity Typically ≥99 atom % ¹³C [1]

Synthesis and Quality Control
The synthesis of unlabeled sodium propionate is typically achieved through the reaction of

propionic acid with sodium carbonate or sodium hydroxide.[4][5] A patented method describes

the controlled addition of propionic acid to food-grade sodium carbonate with specific stirring

speeds and temperatures to produce sodium propionate.[6] Isotope-labeled sodium propionate,

including Sodium propionate-2,3-13C2, can be synthesized using precursors enriched with

¹³C. For instance, a method for synthesizing multiply labeled sodium propionate from 2,4,4-

trimethyl-2-oxazoline has been reported.[7]

General Synthesis Workflow
The synthesis of isotopically labeled sodium propionate involves a multi-step process that

requires careful control of reaction conditions to ensure high isotopic enrichment and chemical

purity.
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Reactant Preparation

Core Reaction Salt Formation Purification and QC¹³C-Labeled Precursor
(e.g., ¹³C₂-ethylene oxide)

Grignard Reaction or
Equivalent Synthesis

Introduces ¹³C label

Propionyl Moiety Source

Neutralization with
Sodium Hydroxide or
Sodium Carbonate

Forms propionic acid-2,3-¹³C₂ Purification
(Crystallization, Chromatography)

Forms sodium salt Quality Control
(NMR, MS)

Ensures purity

1. Cell Culture

2. Labeling with
Sodium propionate-2,3-¹³C₂

3. Quenching and
Metabolite Extraction

4. LC Separation

5. MS Detection

6. Data Analysis
(Isotopologue Distribution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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